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Compound of Interest

Compound Name: Ro 19-1400

Cat. No.: B1679456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro 19-1400 is a synthetic compound identified as a platelet-activating factor (PAF) antagonist.

[1] In addition to its PAF receptor-related activities, in vitro studies have revealed its capacity to

directly inhibit immunoglobulin E (IgE)-dependent mediator release from mast cells.[1][2] This

technical guide provides a comprehensive overview of the available in vitro data for Ro 19-
1400 and its closely related analog, Ro 19-3704, to support further research and development.

The information is presented through structured data tables, detailed experimental protocols,

and visual diagrams of relevant signaling pathways and workflows.

Core Quantitative Data
The following tables summarize the key quantitative data from in vitro studies of Ro 19-1400
and the related compound Ro 19-3704.
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Compound Assay
Cell Type /
System

IC50 (µM) Reference

Ro 19-1400

IgE-Dependent

Histamine

Release

Rat Basophilic

Leukemia (RBL-

2H3) Cells

3.6
Nicholson et al.,

1991[2]

Ro 19-3704

IgE-Dependent

Histamine

Release

Rat Basophilic

Leukemia (RBL-

2H3) Cells

3.0
Nicholson et al.,

1991[2]

Ro 19-1400

IgE-Dependent

Leukotriene

Release

Rat Basophilic

Leukemia (RBL-

2H3) Cells

5.0
Nicholson et al.,

1991

Ro 19-3704

IgE-Dependent

Leukotriene

Release

Rat Basophilic

Leukemia (RBL-

2H3) Cells

5.0
Nicholson et al.,

1991

Ro 19-3704

PAF-Induced

Platelet

Aggregation

Rabbit Platelets

in Platelet-Rich

Plasma

0.070

Hadvary &

Baumgartner,

1989

Table 1: Inhibition of Mediator Release and Platelet Aggregation

Compound
Enzyme /
Pathway

Source IC50 (µM) Reference

Ro 19-1400

Soluble

Phospholipase

A2 (PLA2)

Synovial Fluid

(Rheumatoid

Arthritis Patients)

8.4
Nicholson et al.,

1991

Ro 19-3704

Soluble

Phospholipase

A2 (PLA2)

Synovial Fluid

(Rheumatoid

Arthritis Patients)

6.5
Nicholson et al.,

1991

Ro 19-3704

IgE-Dependent

Inositol

Phosphate

Formation

Rat Basophilic

Leukemia (RBL-

2H3) Cells

7.0
Nicholson et al.,

1991
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Table 2: Enzyme and Signaling Pathway Inhibition

Compound
Receptor
Binding Assay

Radioligand
Inhibition
Constant (Ki)
(µM)

Reference

Ro 19-3704
α2-Adrenoceptor

Binding
[3H]-Yohimbine 7 ± 3

de Castellarnau

et al., 1989

Table 3: Receptor Binding Affinity

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways affected by Ro 19-1400 and the

general workflow of the in vitro experiments described.
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Caption: IgE-Mediated Release Pathway Inhibition by Ro 19-1400.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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